Cas no 951897-78-2 (1-3-(4-chlorophenyl)-2,1-benzoxazol-5-yl-N-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-3-(4-chlorophenyl)-2,1-benzoxazol-5-yl-N-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 951897-78-2
• MF: C₁₉H₁₆ClN₅O₃
• MW: 397.815042495728
• CID: 5431492
• Update Time: 2025-08-05

1-3-(4-chlorophenyl)-2,1-benzoxazol-5-yl-N-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[3-(4-chlorophenyl)-2,1-benzoxazol-5-yl]-N-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• 1H-1,2,3-Triazole-4-carboxamide, 1-[3-(4-chlorophenyl)-2,1-benzisoxazol-5-yl]-N-(2-hydroxyethyl)-5-methyl-
• 1-3-(4-chlorophenyl)-2,1-benzoxazol-5-yl-N-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C19H16ClN5O3/c1-11-17(19(27)21-8-9-26)22-24-25(11)14-6-7-16-15(10-14)18(28-23-16)12-2-4-13(20)5-3-12/h2-7,10,26H,8-9H2,1H3,(H,21,27)
• InChI Key： VXXQNTMNOLIBBL-UHFFFAOYSA-N
• SMILES： N1(C2C=CC3C(C=2)=C(C2=CC=C(Cl)C=C2)ON=3)C(C)=C(C(NCCO)=O)N=N1

Additional information on 1-3-(4-chlorophenyl)-2,1-benzoxazol-5-yl-N-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

Compound CAS No. 951897-78-2: 1-3-(4-Chlorophenyl)-2,1-Benzoxazol-5-yl-N-(2-Hydroxyethyl)-5-Methyl-1H-1,2,3-Triazole-4-Carboxamide

The compound with CAS No. 951897-78-2, known as 1-3-(4-chlorophenyl)-2,1-benzoxazol-5-yl-N-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide, is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of heterocyclic compounds, which are widely studied in medicinal chemistry and materials science due to their unique electronic properties and structural versatility.

The molecular structure of this compound features a benzoxazole ring system, which is a fused bicyclic structure consisting of a benzene ring and an oxazole moiety. The presence of the benzoxazole group contributes to the compound's stability and reactivity, making it a valuable component in various chemical reactions. Additionally, the molecule incorporates a triazole ring, which is known for its ability to form hydrogen bonds and participate in supramolecular interactions.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its unique combination of functional groups allows for targeted interactions with biological molecules, making it a promising candidate for therapeutic applications. For instance, researchers have explored its potential as an inhibitor of certain enzymes involved in disease pathways. The N-(2-hydroxyethyl) group within the molecule has been shown to enhance solubility and bioavailability, which are critical factors in drug design.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of advanced catalytic systems has enabled chemists to achieve high yields and selectivity in its production. The incorporation of the 4-chlorophenyl substituent introduces additional electronic effects that can be fine-tuned to optimize the compound's properties for specific applications.

Beyond its medicinal potential, this compound has also been investigated for its role in materials science. Its ability to form stable complexes with metal ions makes it a candidate for applications in catalysis and sensor development. Recent research has demonstrated its utility as a ligand in metalloporphyrin complexes, which exhibit interesting optical and electronic properties.

The versatility of this compound lies in its ability to serve as a building block for more complex structures. By modifying the substituents on the benzoxazole and triazole rings, chemists can tailor its properties for specific purposes. For example, introducing electron-withdrawing groups can enhance its reactivity in certain reactions, while electron-donating groups can improve its stability under harsh conditions.

In conclusion, CAS No. 951897-78-2 represents a significant advancement in the field of organic synthesis due to its intricate structure and wide-ranging applications. Its role as a versatile building block in medicinal chemistry and materials science underscores its importance in contemporary research efforts.